Cas no 886954-19-4 (N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 886954-19-4
• MF: C₁₅H₁₁Cl₂N₃O₃S₂
• MW: 416.302138566971
• CID: 5478275
• Update Time: 2025-08-05

N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-dichlorophenyl)-2-[(1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-
• N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C15H11Cl2N3O3S2/c16-10-6-5-9(7-11(10)17)18-14(21)8-24-15-19-12-3-1-2-4-13(12)25(22,23)20-15/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： WBEZNGVCPSOWLU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1NC2=CC=CC=C2S(=O)(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Research Brief on N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 886954-19-4)

N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 886954-19-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiadiazine scaffold and dichlorophenyl moiety, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential applications in therapeutic areas such as inflammation, oncology, and metabolic disorders, making it a compound of high interest for further development.

The synthesis of N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide involves a multi-step process that ensures high purity and yield. Key steps include the formation of the benzothiadiazine core, followed by sulfanylacetylation and subsequent coupling with 3,4-dichloroaniline. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the structural integrity and purity of the compound, which is critical for its pharmacological evaluation.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown significant inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are key mediators in the arachidonic acid cascade. These findings suggest its potential as a dual COX/LOX inhibitor, which could offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) by reducing side effects such as gastrointestinal toxicity.

In addition to its anti-inflammatory properties, preliminary in vivo studies have indicated that N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide may also possess antitumor activity. Mechanistic studies reveal that the compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins and inhibiting cell cycle progression. These effects are dose-dependent and have been observed at concentrations that are non-toxic to normal cells, highlighting its potential as a selective anticancer agent.

Pharmacokinetic studies of the compound have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a favorable half-life, which are desirable characteristics for further drug development. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future studies to optimize its therapeutic efficacy and safety.

In conclusion, N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 886954-19-4) represents a promising candidate for the development of novel therapeutics in inflammation and oncology. Its unique chemical structure and multifaceted pharmacological activities warrant further investigation, including advanced preclinical studies and clinical trials, to fully elucidate its therapeutic potential and safety profile. Continued research in this area may pave the way for the discovery of new treatment options for patients with inflammatory diseases and cancer.